Cas no 5743-49-7 (Calcium Levulinate)

• Product Name: Calcium Levulinate
• CAS No: 5743-49-7
• MF: C₁₀H₁₈CaO₈
• MW: 306.323123455048
• MDL: MFCD00211352
• CID: 46143
• PubChem ID: 87572011
• Update Time: 2025-04-18

Calcium Levulinate Chemical and Physical Properties

Names and Identifiers

• Calcium levulinate dihydrate
• Calcium Levulinate
• LEVULINIC ACID CALCIUM SALT DIHYDRATE
• γ-Ketovaleric acid calcium salt
• 3-Acetylpropionic Acid Calcium Salt Dihydrate
• 4-Oxovaleric Acid Calcium Salt Dihydrate
• T6133SO781
• DSSTox_CID_26539
• DSSTox_RID_81703
• DSSTox_GSID_46539
• calcium 4-oxopentanoate dihydrate
• Calcium levulinate [USP:INN:BAN]
• Calcium levulinate (1:2) dihydrate
• Calcium levulinate (USP)
• calcium;4-oxopentanoate;dihydrate
• Tox21_112315
• Tox21_112315_1
• RP17851

• MDL： MFCD00211352
• Inchi： 1S/2C5H8O3.Ca.2H2O/c2*1-4(6)2-3-5(7)8;;;/h2*2-3H2,1H3,(H,7,8);;2*1H2/q;;+2;;/p-2
• InChI Key： WQFDRFDIWAMOPA-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C(C)CCC(=O)[O-].O=C(C)CCC(=O)[O-].O.O

Computed Properties

• Exact Mass: 270.04200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 101
• Topological Polar Surface Area: 116

Experimental Properties

• Melting Point: 121.0 to 125.0 deg-C
• PSA: 86.74000
• LogP: 0.72620
• Merck: 1679

Calcium Levulinate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：SA4000000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives